5-Benzoyl-4-hydroxy-6-(3-nitrophenyl)-4-(trifluoromethyl)-1,3-diazinan-2-one

• IUPAC Name: 5-benzoyl-4-hydroxy-6-(3-nitrophenyl)-4-(trifluoromethyl)-1,3-diazinan-2-one
• InChI: InChI=1S/C18H14F3N3O5/c19-18(20,21)17(27)13(15(25)10-5-2-1-3-6-10)14(22-16(26)23-17)11-7-4-8-12(9-11)24(28)29/h1-9,13-14,27H,(H2,22,23,26)
• InChI Key: DXBNEPDFCBIQJD-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C(=O)C2C(NC(=O)NC2(C(F)(F)F)O)C3=CC(=CC=C3)[N+](=O)[O-]
• Molecular Formula: C18H14F3N3O5
• Molecular Weight: 409.3 g/mol

Description

5-Benzoyl-4-hydroxy-6-(3-nitrophenyl)-4-(trifluoromethyl)-1,3-diazinan-2-one is a chemical compound that belongs to the class of diazinanones. It has been widely used in scientific research for its unique properties and potential applications.

Scientific Research Applications

Observation of Acyl Nitroso Species

A study focused on the generation of benzoyl nitroside in solution through laser photolysis, exploring its reactions with diethylamine and 1,3-cyclohexadiene. This research highlights the formation of nitroxyl (HNO) from these reactions, demonstrating the chemical behavior and potential applications of acyl nitroso compounds in various chemical contexts (Cohen et al., 2003).

Synthesis and Decomposition

Another study investigated the decomposition of α-diazoacetophenone in benzene solution, leading to the formation of 3-benzoyl-4-hydroxy-5-phenylpyrazole and β-phenylpropiophenone. This research provides insight into the Wolff rearrangement and the potential applications of these compounds in synthetic organic chemistry (Takebayashi & Ibata, 1968).

Azo-Azomethine Metal Chelates

Research into the synthesis and genotoxic properties of new azo–azomethine metal chelates offers insight into the structural and electronic properties of these complexes. The study demonstrates the ligand's ability to act as a tridentate bending through phenolic and carbonyl oxygens and nitrogen atoms, with potential implications for materials science and medicinal chemistry (Bitmez et al., 2014).